Cas no 20575-57-9 (Calycosin)

Calycosin is a natural compound with antioxidant and anti-inflammatory activities

Calycosin structure

Product Name:Calycosin

CAS No:20575-57-9

Molecular Formula:C₁₆H₁₂O₅

Molecular Weight:284.2635

MDL:MFCD00210598

CID:51583

PubChem ID:329773327

Calycosin Properties

Names and Identifiers

- Calycosin
- 7,3'-Dihydroxy-4'-methoxyisoflavone
- 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-4H-chromen-4-one
- 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)chromen-4-one
- CALYCOSIN(AS)
- CALYCOSIN(AS) PrintBack
- Cyclosin
- 3',7-dihydroxy-4'-methoxyisoflavone
- 3',7-Dihydroxy-4'-methoxy-isoflavone
- 3'-hydroxyformononetin
- 7,3'-dihydroxy-4'-methoxyisoflavanon-2-ene
- 7,5'-dihydroxy-4'-methoxyisoflavone
- 3′,7-Dihydroxy-4′-methoxy-isoflavone
- 3′-Hydroxyformononetin
- [ "" ]
- 09N3E8P7TA
- 7-hydroxy-3-(3-hydroxy-4-methoxy-phenyl)chromen-4-one
- 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one
- 4H-1-Benzopyran-4-one, 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)-
- 3'-hydroxy-formononetin
- SCH
- Q-100254
- CALYCOSIN [USP-RS]
- C01562
- FT-0630465
- A814711
- CS-3715
- MFCD00210598
- MEGxp0_001325
- ZZAJQOPSWWVMBI-UHFFFAOYSA-N
- CHEMBL241608
- s9038
- LMPK12050056
- LS-14468
- HY-N0519
- Q5024637
- BRD-K05039497-001-01-6
- UNII-09N3E8P7TA
- B0005-464342
- CHEBI:17793
- SCHEMBL73013
- MLS000876988
- HMS2268B05
- DTXSID70174580
- NCGC00169494-01
- SMR000440659
- ACon1_000650
- 3-Hydroxyformononetin
- BCP28682
- CALYCOSIN (CONSTITUENT OF ASTRAGALUS) [DSC]
- HSDB 8109
- 20575-57-9
- AKOS015896719
- ?CALYCOSIN
- AC-8043
- 7-Hydroxy-3-(3-hydroxy-4-methoxyphenyl)chromen-4-one
- calycosin
- ConMedNP.1263
- ConMedNP.1262
- 3'-Hydroxyformononetin
- 3',7-Dihydroxy 4'-methoxyisoflavone
- MLSMR
- DB-045290
- CALYCOSIN (CONSTITUENT OF ASTRAGALUS)
- calycosin (OLD)
- DTXCID6097071
- CALYCOSIN (USP-RS)
- 3',7-dihydroxy-4'-methoxy-isoflavone
- 7,3'-dihydroxy-4'-methoxyisoflavone
- +Expand
- MDL： MFCD00210598
- InChIKey： ZZAJQOPSWWVMBI-UHFFFAOYSA-N
- Inchi： 1S/C16H12O5/c1-20-14-5-2-9(6-13(14)18)12-8-21-15-7-10(17)3-4-11(15)16(12)19/h2-8,17-18H,1H3
- SMILES： O1C([H])=C(C(C2C([H])=C([H])C(=C([H])C1=2)O[H])=O)C1C([H])=C([H])C(=C(C=1[H])O[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 284.068473g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 284.068473g/mol
Monoisotopic Mass: 284.068473g/mol
Topological Polar Surface Area: 76Å²
Heavy Atom Count: 21
Complexity: 432
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 284.26

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
Dissociation Constants: pKa1 = 9.65; pKa2 = 7.31; pKa3 = 7.25; pKa4 = 9.86 (est)
LogP: 2.87980
PSA: 79.90000
Boiling Point: 536.8℃ at 760mmHg
Melting Point: No data available
Vapor Pressure: 2.4X10-10 mm Hg at 25 °C (est)
Flash Point: 205.7±23.6 °C
Solubility: methanol: soluble1mg/mL, clear, colorless
Color/Form: Powder

Calycosin Security Information

Symbol: GHS06
WGK Germany：3
Safety Instruction： 45
Dangerous goods sign： T
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H301
Warning Statement： P301+P310
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 25
Signal Word：Danger

Calycosin Customs Data

HS CODE：2914509090
Customs Data：

China Customs Code:
2914509090

Overview:

2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Calycosin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB06515-1mg	Calycosin	20575-57-9	98%	1mg	$22.00	2024-04-20
abcr	AB479074-10mg	Calycosin; .	20575-57-9		10mg	€174.90
Ambeed	A178055-1mg	7-Hydroxy-3-(3-hydroxy-4-methoxyphenyl)-4H-chromen-4-one	20575-57-9	98%	1mg	$30.0	2024-07-20
ChemFaces	CFN99140-20mg	Calycosin	20575-57-9	>=98%	20mg	$100
ChemScence	CS-3715-5mg	Calycosin	20575-57-9	99.89%	5mg	$70.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0305-100mg	Calycosin	20575-57-9	98%	100mg	$196	2023-09-20
ChromaDex Standards	ASB-00003071-005-5mg	CALYCOSIN	20575-57-9		5mg	$826.00
DC Chemicals	DCM-021-50 mg	Calycosin	20575-57-9	>98%, Standard References Grade	50mg	$400.0	2022-03-01
eNovation Chemicals LLC	D511541-20mg	Calycosin	20575-57-9	97%	20mg	$409	2022-09-05
MedChemExpress	HY-N0519-10mM*1mLinDMSO	Calycosin	20575-57-9	99.86%	10mM*1mLinDMSO	￥1320	2023-07-26